3,5-Diacetyl-5-iodo-2-deoxyuridine

• IUPAC Name: 1-[(2R,4S,5R)-4-acetyl-4-hydroxy-5-(1-hydroxy-2-oxopropyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
• InChI: InChI=1S/C13H15IN2O7/c1-5(17)9(19)10-13(22,6(2)18)3-8(23-10)16-4-7(14)11(20)15-12(16)21/h4,8-10,19,22H,3H2,1-2H3,(H,15,20,21)/t8-,9?,10-,13-/m1/s1
• InChI Key: DGRGHHLYYGCOEE-JPVQNKNJSA-N
• Canonical SMILES: CC(=O)C(C1C(CC(O1)N2C=C(C(=O)NC2=O)I)(C(=O)C)O)O
• Isomeric SMILES: CC(=O)C([C@@H]1[C@@](C[C@@H](O1)N2C=C(C(=O)NC2=O)I)(C(=O)C)O)O
• Molecular Formula: C13H15IN2O7
• Molecular Weight: 438.17 g/mol

Description

3,5-Diacetyl-5-iodo-2-deoxyuridine is a useful research compound. Its molecular formula is C13H15IN2O7 and its molecular weight is 438.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Diacetyl-5-iodo-2-deoxyuridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Diacetyl-5-iodo-2-deoxyuridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antiviral Activities : Ac2IUDR has demonstrated efficacy in treating infections caused by DNA viruses, such as herpes simplex. This is attributed to its ability to inhibit DNA biosynthesis and incorporate into DNA in place of thymidine phosphate (Perkins, Wood, Sears, Prusoff, & Welch, 1962).

• Chemical Synthesis and Studies : Ac2IUDR is involved in advanced chemical synthesis processes, including the production of ethynediyl-linked 2'-deoxyuridines. These processes are fundamental in the development of compounds with potential therapeutic applications (Sniady, Sevilla, Meneni, Lis, Szafert, Khanduri, Finke, & Dembinski, 2009).

• Therapeutic Applications : Research has explored the therapeutic applications of Ac2IUDR, particularly in the context of herpes simplex keratitis. Studies have indicated its potent antiviral activity in this domain (Kaufman & Heidelberger, 1964).

• Anticancer and Antiviral Agents : Ac2IUDR and similar compounds have been synthesized and evaluated as potential anticancer and antiviral agents. These studies contribute to the understanding of the dual roles such compounds can play in therapeutic contexts (Naimi, Zhou, Khalili, Wiebe, Balzarini, De Clercq, & Knaus, 2003).

• Radiopharmaceutical Applications : Ac2IUDR has been investigated for its potential in radiopharmaceutical applications, particularly in the context of DNA metabolism and cancer research (Dethlefsen, 1969).